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Compound of Interest

Compound Name: 3-Methyl-1H-1,2,4-triazole

Cat. No.: B1296081 Get Quote

A Technical Guide to the Safe Handling of 3-Methyl-
1H-1,2,4-triazole
Introduction

3-Methyl-1H-1,2,4-triazole (CAS No: 7170-01-6) is a versatile nitrogen-containing heterocyclic

compound.[1] It serves as a crucial building block in the synthesis of various agrochemicals,

such as fungicides and herbicides, and is also utilized in the development of pharmaceutical

intermediates, particularly for antifungal medications.[1] Its stability and reactivity make it a

valuable compound in medicinal chemistry and for crop protection research.[1] Given its

applications and inherent chemical properties, a thorough understanding of its safety profile

and handling requirements is essential for researchers, scientists, and drug development

professionals. This guide provides an in-depth overview of the safety data, handling

precautions, and emergency procedures for 3-Methyl-1H-1,2,4-triazole.

Hazard Identification and Classification
3-Methyl-1H-1,2,4-triazole is classified as a hazardous substance. The primary routes of

exposure are oral ingestion, skin contact, eye contact, and inhalation. The compound is

designated as harmful if swallowed, causes skin irritation, leads to serious eye damage, and

may cause respiratory irritation.[2][3]

Table 1: GHS Hazard Classification
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Hazard Class Category Signal Word Hazard Statement

Acute Toxicity, Oral Category 4 Danger
H302: Harmful if

swallowed[2][3][4]

Skin Irritation Category 2 Danger
H315: Causes skin

irritation[2][3][4]

Serious Eye Damage Category 1 Danger
H318: Causes serious

eye damage[2][3]

Specific Target Organ

Toxicity (Single

Exposure)

Category 3 Danger

H335: May cause

respiratory irritation[2]

[3][4]

The primary target organ for single exposure toxicity is the respiratory system.[3]

Physical and Chemical Properties
Understanding the physical and chemical properties of a substance is fundamental to its safe

handling and storage.

Table 2: Physicochemical Data for 3-Methyl-1H-1,2,4-triazole
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Property Value Source

CAS Number 7170-01-6 [1][5]

Molecular Formula C₃H₅N₃ [1]

Molecular Weight 83.09 g/mol [1]

Appearance
White to light yellow/orange

powder or crystal
[1]

Melting Point 44 - 98 °C [1][5]

Boiling Point
265 °C (at atmospheric

pressure) 138 °C (at 8 Torr)
[1][5]

Density (Predicted) 1.178 ± 0.06 g/cm³ [5]

pKa (Predicted) 10.60 ± 0.20 [5]

Solubility Soluble in Methanol [5]

Safe Handling and Storage Protocols
The safe handling of 3-Methyl-1H-1,2,4-triazole requires a multi-layered approach, prioritizing

the elimination or reduction of exposure. The hierarchy of controls, a standard principle in

occupational safety, should be applied.
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Hierarchy of Controls for Chemical Safety

Elimination
(Most Effective)

Substitution

Engineering Controls
(e.g., Fume Hood)

Administrative Controls
(SOPs, Training)

Personal Protective Equipment (PPE)
(Least Effective)
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Exposure Event Occurs

Assess the Route of Exposure

Inhalation:
Move to Fresh Air

 Inhalation 

Skin Contact:
Remove Clothing, Wash with Soap & Water

 Skin 

Eye Contact:
Rinse with Water for 15+ min

 Eye 

Ingestion:
Rinse Mouth, Do NOT Induce Vomiting

 Ingestion 

Breathing Difficult?

Irritation Persists?

Seek Immediate Medical Attention

Give Oxygen / Artificial Respiration

 Yes 

 No  Yes 

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1296081?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill Detected

1. Evacuate & Secure Area
Keep people upwind

2. Ensure Adequate Ventilation

3. Don Full PPE
(Gloves, Goggles, Respirator, Protective Clothing)

4. Prevent Entry into Drains
Contain the spill

5. Clean-Up Procedure
Use spark-proof tools. Sweep or vacuum up solid.

6. Collect Waste
Place in suitable, closed, labeled containers for disposal.

Decontaminate Area & PPE

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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